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Compound of Interest

Compound Name: 1H-Pyrazole-3,5-dimethanamine

CAS No.: 144693-57-2

Cat. No.: B121837

Get Quote

Abstract & Chemical Profile
1H-Pyrazole-3,5-dimethanamine is a versatile heterocyclic scaffold characterized by a

pyrazole core substituted with two primary methylamine groups. It serves as a critical "angular"

linker in Metal-Organic Frameworks (MOFs) and a pharmacophore scaffold in kinase inhibitor

development (e.g., CDK inhibitors).[1]

This guide addresses the primary technical challenge working with this molecule: managing its

varying protonation states. Commercially supplied as a hygroscopic hydrochloride salt to

prevent oxidation and polymerization, successful utilization requires precise in-situ

neutralization protocols to unlock its nucleophilic potential without degrading the pyrazole ring.
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Property Detail

Molecular Formula C₅H₁₀N₄ (Free Base)

Molecular Weight 126.16 g/mol

Physical State
White to off-white hygroscopic solid (usually

2HCl salt)

pKa Values (Est.)

Pyrazole NH: ~14.0 | Alkyl Amine (ngcontent-ng-

c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

): ~9.5–10.5

Solubility

Salt: Water, Methanol, DMSO.[2][3][4] Free

Base: DMF, EtOH, poorly soluble in non-polar

ethers.[1]

Handling & Storage Protocol
The "Salt Trap" Warning: Novice researchers often fail to react this molecule because they treat

the HCl salt as a free amine. The protonated ammonium groups (

) are non-nucleophilic.

Storage: Store at -20°C under argon. The free base readily absorbs

from air to form carbamates.

Hygroscopicity: Weigh quickly or use a glovebox. If the solid clumps, dry under high vacuum

over

for 4 hours before use.

Protocol A: Medicinal Chemistry (Nucleophilic
Substitution)
Application: Synthesis of bis-ureas or bis-amides for kinase inhibition libraries. Mechanism:

Selective nucleophilic attack of the exocyclic primary amines on electrophiles (isocyanates/acid
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chlorides) while leaving the pyrazole NH intact.

Experimental Workflow
The reaction requires a "scavenger base" strategy. We use Diisopropylethylamine (DIPEA) to

neutralize the HCl salt in situ, liberating the reactive amine.[1]

Step-by-Step Procedure
Preparation: In a flame-dried round-bottom flask, suspend 1H-Pyrazole-3,5-dimethanamine
2HCl (1.0 equiv) in anhydrous DMF (0.1 M concentration). Note: DMF is preferred over DCM

due to the salt's solubility.

Activation: Add DIPEA (3.5 equiv).

Why 3.5 equiv? You need 2.0 equiv to neutralize the 2HCl, and 1.0–1.5 equiv to maintain

basicity during the reaction.[1]

Observation: The suspension should clear as the free base forms. Stir at Room

Temperature (RT) for 15 minutes.

Addition: Cool to 0°C. Dropwise add the Electrophile (e.g., Phenyl Isocyanate, 2.1 equiv)

dissolved in minimal DMF.

Reaction: Allow to warm to RT and stir for 4–12 hours.

Monitoring: Use TLC (10% MeOH in DCM). Stain with Ninhydrin. The starting material

(red/purple spot at baseline) should disappear.

Workup (Critical):

Pour reaction mixture into ice-cold water.

If product precipitates: Filter and wash with water (removes DIPEA salts).

If soluble: Extract with EtOAc/n-Butanol (9:1). Wash organic layer with brine, dry over

.[1]
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Visualization: Reaction Logic
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Caption: Activation pathway for the hydrochloride salt precursor. The critical step is the in-situ

neutralization to generate the nucleophilic free amine.

Protocol B: Materials Science (MOF Ligand
Synthesis)
Application: Synthesis of porous Metal-Organic Frameworks (MOFs) for gas storage.

Mechanism: Solvothermal coordination. The pyrazole nitrogens bridge metal centers, while the

pendant amines can either coordinate or remain free for post-synthetic modification (PSM).[1]

Experimental Workflow
Unlike MedChem, MOF synthesis relies on slow kinetics to grow crystals.[1] Strong bases are

avoided to prevent rapid precipitation of amorphous powder.

Step-by-Step Procedure
Precursor Solution: Dissolve 1H-Pyrazole-3,5-dimethanamine (Free base preferred here; if

using salt, add stoichiometric NaOH in MeOH first and filter off NaCl) in Ethanol/DMF (1:1

v/v).

Metal Source: Dissolve Zinc Nitrate Hexahydrate (

) in the same solvent mixture.
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Mixing: Combine solutions in a Teflon-lined autoclave. Molar ratio Ligand:Metal is typically

1:1 or 1:2 depending on the desired topology.

Solvothermal Heating: Seal autoclave and heat to 100°C for 24–72 hours.

Cooling: Program a slow cool-down (5°C/hour) to promote single-crystal growth.

Activation: Filter crystals. Wash with DMF, then Ethanol. Solvent exchange with acetone for 3

days (refreshing solvent daily) to remove pore-trapped high-boiling solvents.

Visualization: Coordination Assembly
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Caption: Solvothermal assembly logic. The angular geometry of the 3,5-substituted pyrazole

directs the formation of porous 3D networks.[1]

Analytical Characterization & Troubleshooting
NMR Signature (DMSO-d6)[6]
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Pyrazole-H4: Singlet ~6.0–6.3 ppm. (Diagnostic peak).[2][3][5][6][7]

Methylene (-CH2-): Singlet/Doublet ~3.6–4.0 ppm.

Amine (-NH2): Broad singlet, shifts significantly with concentration and water content.[1]

Troubleshooting Table
Issue Probable Cause Corrective Action

Low Yield (MedChem)
Incomplete neutralization of

HCl salt.

Increase DIPEA to 4.0 equiv.

Ensure starting material fully

dissolves before adding

electrophile.

Gummy Precipitate
Polymerization or

oligomerization.

Dilute reaction (0.05 M). Add

electrophile slowly at 0°C.

No Crystals (MOF) Nucleation too fast.

Add a modulator (e.g., acetic

acid) to slow down

coordination. Lower

temperature to 85°C.

Impurity in NMR Residual DIPEA salts.

Wash solid product thoroughly

with water/ether. If oil, perform

column chromatography

(DCM:MeOH:NH3).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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